BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
CCF0058981

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCF0058981 is a noncovalent inhibitor of the Severe Acute Respiratory Syndrome Coronavirus
2 (SARS-CoV-2) 3C-like protease (3CLpro), also known as the main protease (Mpro).[1] This
enzyme is critical for the viral life cycle as it processes viral polyproteins into functional, non-
structural proteins essential for viral replication.[2][3] Inhibition of 3CLpro effectively halts this
process, making it a prime target for antiviral drug development. CCF0058981 has
demonstrated potent inhibition of SARS-CoV-2 3CLpro and exhibits antiviral activity.[1] These
application notes provide detailed information on the storage, stability, and handling of
CCF0058981, along with a protocol for a common in vitro assay.
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Property Value
N-( (1H-imidazol-5-yl)methyl)-N-(3-

IUPAC Name ( y.) YN - .
chlorobenzyl)-[2][4]triazolo[4,3-a]pyridin-3-amine
Clclccec(CN(Cc2cnen2)C(=0)Cn2nnc3cceccc32

SMILES

)cl
Molecular Formula C24H19CIN6O
Molecular Weight 442.9 g/mol

Storage and Stability

Proper storage of CCF0058981 is crucial to maintain its integrity and activity. The following

tables summarize the recommended storage conditions for the compound in both solid and

solution forms.

Table 1: Storage and Stability of Solid CCF0058981

Condition

Temperature Duration Notes

Long-term Storage

Store in a tightly

sealed container,
-20°C Up to 3 years ]

protected from light

and moisture.

Short-term Storage

For more frequent
4°C Up to 2 years use, store in a

desiccator.

Shipping

Stable for short
durations at ambient

Room Temperature Short periods i
temperature during

shipping.

Table 2: Storage and Stability of CCF0058981 in Solution
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Solvent Temperature Duration Notes

Prepare aliquots to
DMSO -80°C Up to 6 months avoid repeated freeze-

thaw cycles.

Suitable for short-term
DMSO -20°C Up to 1 month storage of working

solutions.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

For in vitro assays, a concentrated stock solution of CCF0058981 in dimethyl sulfoxide (DMSO)
is typically prepared.

Materials:

o CCF0058981 powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes
Procedure:

o Equilibrate the CCF0058981 powder to room temperature before opening the vial to prevent
condensation.

* Weigh the desired amount of CCF0058981 powder in a sterile microcentrifuge tube.

e Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 20 mM).

o Vortex the solution until the compound is completely dissolved. Gentle warming or sonication
may be used to aid dissolution.
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 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: In Vivo Formulation

For animal studies, CCF0058981 can be formulated as a suspension.

Materials:

CCF0058981

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)

Procedure:

e Prepare a stock solution of CCF0058981 in DMSO (e.g., 25 mg/mL).

e To prepare a 1 mL final formulation, sequentially add the following, ensuring the solution is
mixed well after each addition:

o

100 pL of the CCF0058981 DMSO stock solution.

[¢]

400 pL of PEG300.

[e]

50 pL of Tween-80.

[e]

450 L of saline.

e The final concentration of this suspended solution will be 2.5 mg/mL.

e |tis recommended to use this formulation on the day of preparation.
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Protocol 3: SARS-CoV-2 3CLpro Inhibition Assay (FRET-
based)

This protocol describes a common in vitro method to determine the inhibitory activity of
CCF0058981 against SARS-CoV-2 3CLpro using a Forster Resonance Energy Transfer
(FRET) substrate. The cleavage of the FRET substrate by the protease results in an increase
in fluorescence, which is diminished in the presence of an inhibitor.

Materials:

Recombinant SARS-CoV-2 3CLpro

FRET peptide substrate (e.g., Dabcyl-KTSAVLQ | SGFRKME-Edans)

Assay Buffer (e.g., 20 mM Tris-HCI pH 7.3, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

CCF0058981 stock solution in DMSO

96-well black microplate

Fluorescence plate reader
Procedure:

» Prepare a serial dilution of the CCF0058981 stock solution in the assay buffer. Ensure the
final DMSO concentration in all wells is consistent and low (e.g., <1%) to avoid solvent
effects.

e In a 96-well black microplate, add the following to each well:
o Assay buffer
o Diluted CCF0058981 or vehicle control (DMSO in assay buffer)

o Recombinant SARS-CoV-2 3CLpro (final concentration typically in the nM range, to be
optimized)
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 Incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the
enzyme.

« Initiate the enzymatic reaction by adding the FRET peptide substrate to each well (final
concentration typically in the uM range, to be optimized).

» Immediately place the plate in a fluorescence plate reader and measure the fluorescence
intensity kinetically over a set period (e.g., 30-60 minutes) at an excitation wavelength of
~340 nm and an emission wavelength of ~490 nm.

o The rate of reaction is determined from the linear portion of the fluorescence versus time
plot.

o Calculate the percent inhibition for each concentration of CCF0058981 relative to the vehicle

control.

» Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data
to a suitable dose-response curve to determine the I1Cso value.

Visualizations
SARS-CoV-2 Replication Cycle and Inhibition by
CCF0058981
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Caption: Inhibition of SARS-CoV-2 replication by CCF0058981.
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Experimental Workflow for 3CLpro Inhibition Assay

Prepare CCF0058981 > Add Buffer, Inhibitor, > Incubate at inetic Fluorescence Calculate % Inhibition
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Click to download full resolution via product page

Caption: Workflow for determining 3CLpro inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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